2-chloro-N,5-dimethylpyridin-3-amine

Specification

• Molecular Formula: C7H9ClN2
• Molecular Weight: 156.61 g/mol
• IUPAC Name: 2-chloro-N,5-dimethylpyridin-3-amine
• Standard InChI: InChI=1S/C7H9ClN2/c1-5-3-6(9-2)7(8)10-4-5/h3-4,9H,1-2H3
• Standard InChI Key: NSAGXIKIDBNCGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)Cl)NC

Introduction

2-Chloro-N,5-dimethylpyridin-3-amine is a pyridine derivative that has garnered attention due to its potential biological activities and applications in various scientific domains. Despite limited specific information available directly on this compound, its structure and properties suggest it could be involved in significant biological interactions.

Comparison with Similar Compounds

Similar compounds, such as 2-chloro-3-amino-4-methylpyridine, share structural similarities but differ in the position of functional groups, leading to variations in reactivity and applications. The presence of different substituents on the pyridine ring can significantly affect the biological activity and chemical behavior of these compounds.

Research Findings and Future Directions

Given the limited specific research on 2-chloro-N,5-dimethylpyridin-3-amine, future studies should focus on elucidating its biological activities, synthesis methods, and potential applications. This could involve investigating its interactions with biological targets and assessing its efficacy in various therapeutic contexts.

Data Tables

Due to the limited availability of specific data on 2-chloro-N,5-dimethylpyridin-3-amine, the following table provides a general overview of similar pyridine derivatives and their properties:

Compound	Structure Features	Biological Activity
2-Chloro-3-amino-4-methylpyridine	Chlorine and methyl groups on pyridine ring	Antimicrobial and anticancer potential
5-Bromo-2-methylpyridin-3-amine	Bromine instead of chlorine	Different reactivity and applications
Pyridine Derivatives	Various substituents on pyridine ring	Modulation of biological processes

Future Research Directions

• Synthesis Optimization: Developing efficient synthesis methods for 2-chloro-N,5-dimethylpyridin-3-amine.

• Biological Activity Assessment: Investigating its interactions with biological targets and assessing its therapeutic potential.

• Application Development: Exploring its use in pharmaceutical and biomedical applications.